3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole

• IUPAC Name: 3-(2-cyclohexylethyl)-5-[(3,4-dichlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazole
• InChI: InChI=1S/C19H25Cl2N3S/c1-2-24-18(11-9-14-6-4-3-5-7-14)22-23-19(24)25-13-15-8-10-16(20)17(21)12-15/h8,10,12,14H,2-7,9,11,13H2,1H3
• InChI Key: NREPKDZATQKIPJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC(=C(C=C2)Cl)Cl)CCC3CCCCC3
• Molecular Formula: C19H25Cl2N3S
• Molecular Weight: 398.4 g/mol

Description

3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole, also known as CCT137690, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. It is a highly selective inhibitor of the protein kinase CHK1, which plays a critical role in the DNA damage response pathway. We will also explore possible future directions for research on this promising compound.

Mechanism of Action

CHK1 is a protein kinase that is activated in response to DNA damage. It plays a critical role in the DNA damage response pathway, which is responsible for repairing damaged DNA and preventing the accumulation of mutations that can lead to cancer. 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole selectively inhibits CHK1, disrupting the DNA damage response pathway and inducing apoptosis in cancer cells. This makes it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole has been shown to induce apoptosis in cancer cells by disrupting the DNA damage response pathway. It has also been shown to inhibit the proliferation of cancer cells and increase the sensitivity of cancer cells to DNA-damaging agents. In addition, it has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole in lab experiments is its high selectivity for CHK1. This makes it a valuable tool for studying the role of CHK1 in the DNA damage response pathway. However, one limitation of using 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several possible future directions for research on 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole. One area of interest is the development of combination therapies that use 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole in combination with other DNA-damaging agents to increase the effectiveness of cancer treatment. Another area of interest is the development of new inhibitors that target other proteins in the DNA damage response pathway, which could potentially be used in combination with 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole to further enhance its effectiveness. Finally, there is a need for further research to optimize the synthesis method for 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole, making it more efficient and cost-effective for use in scientific research.

Scientific Research Applications

3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole has been extensively studied for its potential use in cancer treatment. It has been shown to selectively inhibit CHK1, a protein kinase that plays a critical role in the DNA damage response pathway. By inhibiting CHK1, 3-(2-cyclohexylethyl)-5-[(3,4-dichlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazole disrupts the cell cycle and induces apoptosis in cancer cells, making it a promising candidate for cancer therapy.